2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one

• CAS No.: 90831-89-3
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 2-(hydroxymethoxymethylidene)cyclohexan-1-one
• InChI: InChI=1S/C8H12O3/c9-6-11-5-7-3-1-2-4-8(7)10/h5,9H,1-4,6H2
• InChI Key: ARKJJUHVAVYDAA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)C(=COCO)C1

Description

2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one is an organic compound with a unique structure that includes a cyclohexanone ring substituted with a hydroxymethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one can be achieved through several methods. One common approach involves the reaction of cyclohexanone with formaldehyde and a suitable base to introduce the hydroxymethoxy group. The reaction conditions typically include a solvent such as ethanol or methanol and a catalyst like sodium hydroxide or potassium hydroxide .

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as catalytic processes.

Chemical Reactions Analysis

Types of Reactions

2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxymethoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carbonyl group in the cyclohexanone ring can be reduced to form alcohols.

Substitution: The hydroxymethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base.

Major Products

The major products formed from these reactions include various substituted cyclohexanones, alcohols, aldehydes, and carboxylic acids, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds with therapeutic effects.

Industry: It is used in the synthesis of fragrances and flavoring agents, as well as in the production of polymers and resins.

Mechanism of Action

The mechanism by which 2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one exerts its effects involves interactions with various molecular targets. The hydroxymethoxy group can participate in hydrogen bonding and other interactions with enzymes and receptors, influencing biological pathways. The carbonyl group in the cyclohexanone ring can also undergo nucleophilic addition reactions, further modulating its activity .

Comparison with Similar Compounds

Similar Compounds

Cyclohexanone: A simpler analog without the hydroxymethoxy group.

2-Cyclohexen-1-one: Contains a double bond in the ring structure.

Cyclohexanol: The reduced form of cyclohexanone, with a hydroxyl group instead of a carbonyl group.

Uniqueness

2-[(Hydroxymethoxy)methylidene]cyclohexan-1-one is unique due to the presence of both a hydroxymethoxy group and a carbonyl group in the cyclohexanone ring. This combination allows for a diverse range of chemical reactions and interactions, making it a versatile compound in various applications .